Cas no 1339049-19-2 (Methyl 3-amino-5-bromo-2-fluorobenzoate)
1339049-19-2 structure
Product Name:Methyl 3-amino-5-bromo-2-fluorobenzoate
CAS No:1339049-19-2
MF:C8H7BrFNO2
MW:248.04908490181
MDL:MFCD17276530
CID:1037620
PubChem ID:63022970
Update Time:2025-04-20
Methyl 3-amino-5-bromo-2-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-amino-5-bromo-2-fluorobenzoate
- 1339049-19-2
- Methyl3-amino-5-bromo-2-fluorobenzoate
- BS-26681
- Z1079174372
- MFCD17276530
- DB-360924
- SCHEMBL16397204
- DTXSID40734514
- AKOS012321979
- G29255
- SY348034
- OPHPFMGGUDZNOU-UHFFFAOYSA-N
- CS-0145061
- EN300-399473
-
- MDL: MFCD17276530
- Inchi: 1S/C8H7BrFNO2/c1-13-8(12)5-2-4(9)3-6(11)7(5)10/h2-3H,11H2,1H3
- InChI Key: OPHPFMGGUDZNOU-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=C(C(=O)OC)C=1)F)N
Computed Properties
- Exact Mass: 246.96400
- Monoisotopic Mass: 246.96442g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- Density: 1.7±0.1 g/cm3
- Boiling Point: 327.8±42.0 °C at 760 mmHg
- Flash Point: 152.1±27.9 °C
- PSA: 52.32000
- LogP: 2.53820
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
Methyl 3-amino-5-bromo-2-fluorobenzoate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 3-amino-5-bromo-2-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM152677-5g |
Methyl 3-amino-5-bromo-2-fluorobenzoate |
1339049-19-2 | 95% | 5g |
$641 | 2021-06-17 | |
| Alichem | A019094440-5g |
Methyl 3-amino-5-bromo-2-fluorobenzoate |
1339049-19-2 | 95% | 5g |
753.50 USD | 2021-06-17 | |
| Chemenu | CM152677-5g |
Methyl 3-amino-5-bromo-2-fluorobenzoate |
1339049-19-2 | 95% | 5g |
$508 | 2023-01-10 | |
| TRC | M328815-100mg |
Methyl 3-amino-5-bromo-2-fluorobenzoate |
1339049-19-2 | 100mg |
$64.00 | 2023-05-17 | ||
| TRC | M328815-250mg |
Methyl 3-amino-5-bromo-2-fluorobenzoate |
1339049-19-2 | 250mg |
$87.00 | 2023-05-17 | ||
| TRC | M328815-500mg |
Methyl 3-amino-5-bromo-2-fluorobenzoate |
1339049-19-2 | 500mg |
$133.00 | 2023-05-17 | ||
| TRC | M328815-1g |
Methyl 3-amino-5-bromo-2-fluorobenzoate |
1339049-19-2 | 1g |
$178.00 | 2023-05-17 | ||
| eNovation Chemicals LLC | D657726-1g |
methyl 3-amino-5-bromo-2-fluorobenzoate |
1339049-19-2 | 95% | 1g |
$265 | 2024-05-24 | |
| Enamine | EN300-399473-0.05g |
methyl 3-amino-5-bromo-2-fluorobenzoate |
1339049-19-2 | 95.0% | 0.05g |
$23.0 | 2025-02-20 | |
| Enamine | EN300-399473-0.1g |
methyl 3-amino-5-bromo-2-fluorobenzoate |
1339049-19-2 | 95.0% | 0.1g |
$35.0 | 2025-02-20 |
Methyl 3-amino-5-bromo-2-fluorobenzoate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
1339049-19-2 (Methyl 3-amino-5-bromo-2-fluorobenzoate) Related Products
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- 125568-74-3(Benzoic acid, 3-amino-2,4,6-trifluoro-, methyl ester (9CI))
- 1392273-41-4(Methyl 3-amino-2,6-difluorobenzoate hydrochloride)
- 1403483-84-0(methyl 3-amino-5-bromo-4-fluorobenzoate)
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- 125568-73-2(Methyl 5-amino-2,4-difluorobenzoate)
- 803699-81-2(Benzoic acid, 4-amino-5-bromo-2-fluoro-, ethyl ester)
- 1339056-03-9(3-Amino-5-bromo-2-fluorobenzoic acid)
- 1195768-18-3(Methyl 3-amino-2-fluorobenzoate)
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